Cas no 1695625-08-1 (3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1695625-08-1
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5951075
• PubChem ID: 84112841
• Update Time: 2025-06-30

3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1849137
• 1695625-08-1

• Inchi： 1S/C13H19N/c1-8-5-6-10(9(2)7-8)11-12(14)13(11,3)4/h5-7,11-12H,14H2,1-4H3
• InChI Key： FKKAIABVZMYULD-UHFFFAOYSA-N
• SMILES： NC1C(C2C=CC(C)=CC=2C)C1(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to 3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1695625-08-1)

3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine, with the CAS number 1695625-08-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and pharmaceuticals. This compound is characterized by its cyclopropane ring and the presence of a substituted phenyl group, which contribute to its distinct chemical behavior and reactivity.

The synthesis of 3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine typically involves a series of well-defined chemical reactions. One common approach is the reaction of a suitable cyclopropane precursor with a substituted phenyl derivative. The cyclopropane ring, known for its high strain energy, can undergo various transformations that make it a valuable intermediate in the synthesis of more complex molecules. The presence of the dimethyl groups on the cyclopropane ring further enhances its stability and reactivity.

In terms of physical properties, 3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine is generally a solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and acetone. Its melting point and boiling point are dependent on the specific conditions of synthesis and purification. The compound's molecular weight is approximately 197.3 g/mol, which is relatively low compared to many other organic compounds used in pharmaceuticals.

The biological activity of 3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine has been the subject of several recent studies. Research has shown that this compound can interact with various biological targets, including enzymes and receptors. For instance, it has been reported to exhibit moderate affinity for certain G protein-coupled receptors (GPCRs), which are important targets for drug development. This interaction suggests potential applications in the treatment of neurological disorders and other conditions where GPCRs play a crucial role.

In addition to its potential therapeutic applications, 3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine has also been explored for its use as a building block in the synthesis of more complex molecules. Its unique structure makes it an attractive starting material for the development of new drugs and materials. For example, recent studies have demonstrated its utility in the synthesis of novel antiviral agents and anticancer drugs.

The safety profile of 3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine is an important consideration for both research and industrial applications. While it is not classified as a hazardous substance under current regulations, appropriate handling precautions should be taken to ensure safe use. This includes wearing personal protective equipment (PPE) such as gloves and goggles when handling the compound in laboratory settings.

In conclusion, 3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1695625-08-1) is a versatile organic compound with promising applications in various fields of chemistry and pharmaceuticals. Its unique structural properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and mechanisms of action, this compound is likely to play an increasingly important role in the advancement of scientific knowledge and technological innovation.